4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine

• Molecular Formula: C13H22N2
• Molecular Weight: 206.33 g/mol
• IUPAC Name: 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine
• InChI: InChI=1S/C13H22N2/c1-10(2)5-6-12(4)15-13-9-14-8-7-11(13)3/h7-10,12,15H,5-6H2,1-4H3
• InChI Key: YIEOIQZVNJAEJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)NC(C)CCC(C)C

Description

4-Methyl-N-(5-methylhexan-2-yl)pyridin-3-amine is a secondary amine featuring a pyridine core substituted with a methyl group at position 4 and a branched alkyl chain (5-methylhexan-2-yl) at the amine group (position 3).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine typically involves the reaction of 4-methylpyridin-3-amine with 5-methylhexan-2-yl chloride under basic conditions. The reaction is carried out in an organic solvent such as toluene or dichloromethane, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through recrystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the pyridine ring can be functionalized with different substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles like alkyl halides, acyl chlorides.

Major Products Formed

Oxidation: N-oxides of 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine.

Reduction: Amine derivatives.

Substitution: Functionalized pyridine derivatives.

Scientific Research Applications

4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Studied for its potential therapeutic effects, although it is not yet approved for medical use.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The exact mechanism of action of 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine is not well understood. it is believed to interact with specific molecular targets and pathways within cells, potentially affecting cellular processes such as signal transduction and gene expression .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Pyridin-3-amine Scaffolds

(a) 6-Methyl-N-(5-methylhexan-2-yl)pyridin-3-amine

• Structural Difference : Methyl group at pyridine position 6 instead of 3.
• Implications: Positional isomerism may alter electronic effects (e.g., electron-donating methyl at position 6 vs. This compound is synthesized via analogous alkylation methods, as seen in similar pyridin-3-amine derivatives .

(b) 4-Phenoxy-N-(2-(prop-2-yn-1-yloxy)benzyl)pyridin-3-amine

• Structural Difference: Phenoxy and propargyloxy substituents instead of methyl and alkyl chains.
• Functional Role : The alkyne group enables "click chemistry" for bioconjugation, a feature absent in the target compound. This derivative was synthesized via Schiff base formation and reduction, yielding an 88% purity .

(c) N-Phenylimidazo[1,2-a]pyridin-3-amine Derivatives

• Structural Difference : Imidazo[1,2-a]pyridine fused ring system instead of a simple pyridine.
• Biological Relevance : These derivatives exhibit COX-2 inhibitory activity, with substituents like 4-(methylsulfonyl)phenyl enhancing selectivity. The rigid fused-ring system contrasts with the flexibility of the target compound’s alkyl chain, impacting pharmacokinetics .

Physicochemical Properties and Bioactivity

Table 1: Comparative Physicochemical Properties

Compound	Molecular Weight	logP (Predicted)	Water Solubility	Key Functional Groups
4-Methyl-N-(5-methylhexan-2-yl)pyridin-3-amine	222.34 g/mol	3.5	Low	Pyridine, branched alkyl
6-Methyl-N-(5-methylhexan-2-yl)pyridin-3-amine	222.34 g/mol	3.5	Low	Pyridine (methyl at C6), alkyl
4-Phenoxy-N-(propargyl-benzyl)pyridin-3-amine	346.41 g/mol	4.2	Very low	Phenoxy, alkyne
N-Phenylimidazo[1,2-a]pyridin-3-amine	235.28 g/mol	2.8	Moderate	Fused imidazole-pyridine

• Bioactivity Trends : Pyridin-3-amine derivatives with electron-withdrawing groups (e.g., sulfonyl) show enhanced enzyme inhibition (e.g., COX-2), while alkyl chains may favor off-target interactions .